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Compound of Interest

Compound Name: INH6

Cat. No.: B1671949 Get Quote

This document provides essential safety and logistical information for the proper disposal of

INH6, a chemical compound used in laboratory research. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in accordance with established safety protocols.

Hazard and Safety Information
INH6 presents several hazards that necessitate careful handling and disposal. It is classified as

harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1]. Adherence to

safety guidelines is crucial to mitigate risk.

Hazard

Classification
GHS Code Description Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.
[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life.
[1]

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects.

[1]
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Before handling INH6, ensure the following personal protective equipment is used to prevent

exposure[1]:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective chemical-resistant gloves.

Skin and Body Protection: Impervious clothing or lab coat.

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if

dust/aerosols are formed.

INH6 Disposal Protocol
Disposal of INH6 must be managed through an approved hazardous waste disposal program

to prevent environmental contamination and ensure regulatory compliance[1][2]. Under no

circumstances should INH6 or its containers be disposed of in regular trash or poured down the

drain[2][3].

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: Designate all unwanted INH6, solutions containing INH6, and

contaminated labware (e.g., pipette tips, tubes, glassware) as hazardous chemical waste[3].

Segregate Waste: Store the INH6 waste container separately from incompatible materials,

such as strong acids, alkalis, and strong oxidizing or reducing agents, to prevent hazardous

reactions[1][3].

Step 2: Containment and Labeling

Use a Suitable Container: Collect INH6 waste in a chemically compatible and sealable

container that is in good condition with no leaks or cracks[3][4][5]. The container must be

kept closed except when adding waste[2][3][5].

Label the Container: Affix a "Hazardous Waste" label to the container immediately[3][5]. The

label must include:

The full chemical name: "INH6, N-(4-mesitylthiazol-2-yl)benzamide"[1].
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The words "Hazardous Waste"[5].

A clear description of the hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

[1][5].

The date when waste was first added to the container[5].

The name and contact information of the generating laboratory or researcher[5].

Step 3: Storage

Designated Storage Area: Store the sealed and labeled waste container in a designated,

well-ventilated, and secure area, such as a satellite accumulation area, until it is ready for

pickup[1][6].

Secondary Containment: Place the primary waste container inside a larger, leak-proof

secondary container to contain any potential spills[3].

Step 4: Arrange for Disposal

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal contractor to schedule a pickup[3].

Follow Institutional Procedures: Adhere to all institutional and local regulations for waste

manifests and handover procedures.

Final Disposal: The final disposal method will be determined by the approved waste disposal

facility and may include high-temperature incineration or other approved methods for

destroying chemical waste[7].

INH6 Disposal Workflow
The following diagram outlines the decision-making and operational process for the safe

disposal of INH6 waste.
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Step 1: Preparation & Identification

Step 2: Containment & Labeling

Step 3: Safe Storage

Step 4: Final Disposal
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Caption: Workflow for the safe handling, containment, and disposal of INH6 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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